Cas no 868966-85-2 (6-{(3-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-{(3-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 868966-85-2
• MF: C₁₆H₁₁FN₄S₂
• MW: 342.413743257523
• CID: 6093210
• PubChem ID: 7190384
• Update Time: 2025-10-21

6-{(3-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-{(3-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine
• 6-[(3-fluorophenyl)methylsulfanyl]-3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 6-{[(3-fluorophenyl)methyl]sulfanyl}-3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-((3-fluorobenzyl)thio)-3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• 868966-85-2
• F1835-0079
• AKOS024612642

• Inchi： 1S/C16H11FN4S2/c17-12-4-1-3-11(9-12)10-23-15-7-6-14-18-19-16(21(14)20-15)13-5-2-8-22-13/h1-9H,10H2
• InChI Key： BVXYOUOJQXYQDB-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3SC=CC=3)N1N=C(SCC1=CC=CC(F)=C1)C=C2

Computed Properties

• Exact Mass: 342.04091688g/mol
• Monoisotopic Mass: 342.04091688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.6Ų

Additional information on 6-{(3-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine

CAS No 868966-85-2: A Comprehensive Overview of 6-{(3-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine

The compound with CAS No 868966-85-2, formally known as 6-{(3-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine, represents a significant advancement in the field of heterocyclic chemistry. This molecule is a derivative of the pyridazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms. The substitution pattern of this compound includes a methylsulfanyl group attached to the 6-position and a thiophene moiety at the 3-position. These substituents not only enhance the molecule's stability but also contribute to its unique electronic properties.

Recent studies have highlighted the potential of this compound in various applications. For instance, its sulfur-containing groups make it an interesting candidate for sulfur-based chemistry, particularly in the development of new materials with improved thermal and mechanical properties. The presence of the thiophene ring further enhances its electronic conductivity, making it a promising material for use in organic electronics and optoelectronic devices.

The synthesis of 6-{(3-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cross-coupling reactions and cyclization processes.

In terms of biological applications, this compound has shown potential as a lead molecule in drug discovery programs. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent in vitro studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. These findings suggest that it could be developed into a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

The integration of fluorine into the molecule's structure further enhances its pharmacokinetic properties. The fluorine atom at the 3-fluorophenyl group contributes to increased lipophilicity and improved bioavailability. This makes the compound an attractive candidate for drug delivery systems that require efficient absorption and distribution within the body.

From a materials science perspective, the compound's aromaticity and conjugation length make it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells. Its ability to absorb and emit light across a wide range of wavelengths has been leveraged in the development of advanced display technologies. Researchers have also explored its potential as a component in flexible electronics due to its mechanical robustness.

In conclusion, CAS No 868966-85-2 represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, derived from the combination of pyridazine, thiophene, and methylsulfanyl groups, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.